Cas no 1892722-97-2 (5-(Pyrrolidin-3-yl)-3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazole)

• Product Name: 5-(Pyrrolidin-3-yl)-3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazole
• CAS No: 1892722-97-2
• MF: C₁₁H₁₇N₃OS
• MW: 239.33718085289
• CID: 5044844
• Update Time: 2025-09-23

5-(Pyrrolidin-3-yl)-3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-3-yl)-3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazole
• 5-pyrrolidin-3-yl-3-(thian-4-yl)-1,2,4-oxadiazole
• 5-(Pyrrolidin-3-yl)-3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazole

• Inchi： 1S/C11H17N3OS/c1-4-12-7-9(1)11-13-10(14-15-11)8-2-5-16-6-3-8/h8-9,12H,1-7H2
• InChI Key： CRNHHQNLBMJVJA-UHFFFAOYSA-N
• SMILES： S1CCC(C2=NOC(C3CNCC3)=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2

Additional information on 5-(Pyrrolidin-3-yl)-3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazole

Recent Advances in the Study of 5-(Pyrrolidin-3-yl)-3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazole (CAS: 1892722-97-2)

The compound 5-(Pyrrolidin-3-yl)-3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazole (CAS: 1892722-97-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,2,4-oxadiazole core, has been investigated for its unique pharmacological properties, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its synthesis, structural optimization, and biological activity, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has focused on the compound's role as a modulator of neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that 5-(Pyrrolidin-3-yl)-3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazole exhibits selective binding affinity for specific subtypes of GABA receptors, which are critical targets for treating anxiety, epilepsy, and other neurological conditions. The compound's ability to cross the blood-brain barrier (BBB) has also been a subject of investigation, with recent pharmacokinetic studies indicating favorable bioavailability and brain penetration.

In addition to its CNS applications, this compound has shown promise as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's unique mechanism of action, which involves inhibition of bacterial cell wall synthesis through interaction with penicillin-binding proteins (PBPs). This finding opens new avenues for the development of novel antibiotics to address the growing threat of antimicrobial resistance.

Structural modifications of 5-(Pyrrolidin-3-yl)-3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazole have also been explored to enhance its pharmacological profile. Recent synthetic efforts have focused on introducing substituents at the pyrrolidine and thiopyran moieties to improve potency and selectivity. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the key structural features required for optimal biological activity. These advancements have paved the way for the design of next-generation derivatives with improved therapeutic indices.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through further preclinical studies. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic properties while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound as a viable therapeutic candidate.

In conclusion, 5-(Pyrrolidin-3-yl)-3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazole (CAS: 1892722-97-2) represents a promising scaffold for drug discovery, with potential applications in neurology and infectious diseases. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be critical to unlocking its full therapeutic potential. The compound's unique chemical structure and diverse biological activities make it a valuable subject of study in the evolving landscape of chemical biology and medicinal chemistry.